Cas no 1538447-79-8 (3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid)

• Product Name: 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid
• CAS No: 1538447-79-8
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5244271
• PubChem ID: 83440340
• Update Time: 2025-06-14

3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(3-fluoro-4-hydroxyphenyl)methyl]propanoic acid
• 2-(Aminomethyl)-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
• Benzenepropanoic acid, α-(aminomethyl)-3-fluoro-4-hydroxy-
• 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid

• Inchi： 1S/C10H12FNO3/c11-8-4-6(1-2-9(8)13)3-7(5-12)10(14)15/h1-2,4,7,13H,3,5,12H2,(H,14,15)
• InChI Key： DQOCOWBDEWIWPX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)CN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6

Additional information on 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid

Comprehensive Overview of 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid (CAS No. 1538447-79-8)

3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid (CAS No. 1538447-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorinated phenyl and amino acid structure, is increasingly studied for its potential applications in drug development and metabolic studies. Its molecular formula and structural features make it a valuable intermediate in synthesizing more complex molecules, particularly those targeting neurological and inflammatory pathways.

The growing interest in fluoro-substituted compounds like 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid stems from their enhanced bioavailability and metabolic stability. Researchers are particularly intrigued by the 3-fluoro-4-hydroxyphenyl moiety, which is known to influence receptor binding affinity and selectivity. This compound's amino acid backbone further enhances its compatibility with biological systems, making it a promising candidate for peptide mimetics and enzyme inhibitors.

In the context of current trends, 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid aligns with the rising demand for precision medicine and targeted therapies. Its structural attributes allow for potential applications in designing drugs for conditions such as neurodegenerative diseases and chronic inflammation. The fluoro substitution is particularly noteworthy, as it often improves the pharmacokinetic properties of pharmaceutical agents, a topic frequently searched by professionals in medicinal chemistry and drug design.

Another area of interest is the compound's role in proteomics and metabolomics research. The presence of both amino and carboxylic acid functional groups enables its incorporation into larger biomolecules, facilitating studies on protein-protein interactions and metabolic pathways. This versatility has led to its inclusion in high-throughput screening assays, a method often queried in biochemical databases and research publications.

From a synthetic chemistry perspective, 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid presents intriguing challenges and opportunities. The fluorine atom at the 3-position of the phenyl ring requires careful handling during synthesis to avoid unwanted side reactions. However, this same feature is what makes the compound valuable for structure-activity relationship (SAR) studies, a hot topic in pharmacology forums and academic discussions.

The compound's potential extends to agricultural chemistry, where fluoro-substituted amino acids are explored for their role in plant growth regulation and pest resistance. While this application is still in early stages, it taps into the broader conversation about sustainable agriculture and green chemistry, subjects that dominate environmental and scientific search queries.

Quality control and analytical characterization of 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid are critical aspects of its utilization. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and verify structural integrity. These methods are frequently searched by quality assurance professionals and analytical chemists working with fine chemicals and pharmaceutical intermediates.

As research continues, the scientific community remains particularly interested in the structure-property relationships of this compound. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being applied to predict its behavior in biological systems. These computational methods represent a significant portion of contemporary cheminformatics searches and publications.

The stability and storage conditions of 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid are also important considerations. Like many amino acid derivatives, it may require protection from moisture and oxidation, topics commonly explored in chemical storage and handling protocols. Proper storage ensures the compound maintains its integrity for research and development purposes.

In conclusion, 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoic acid (CAS No. 1538447-79-8) represents a fascinating intersection of medicinal chemistry, biochemistry, and materials science. Its unique structural features and potential applications align with numerous contemporary research trends, from drug discovery to sustainable chemistry. As scientific understanding of fluorinated compounds grows, this particular molecule will likely continue to attract research attention and innovative applications across multiple disciplines.